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Compound of Interest

Compound Name: Trifluridine-13C,15N2

Cat. No.: B12398143 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for Trifluridine-¹³C,¹⁵N₂. While specific safety data for the isotopically labeled compound is not

available, the information presented here is based on the well-documented hazards of

unlabeled trifluridine. The isotopic substitution of carbon-13 and nitrogen-15 is not expected to

alter the chemical reactivity or toxicological profile of the molecule. This guide is intended to

supplement, not replace, institutional safety protocols and a thorough review of the full Safety

Data Sheet (SDS) before handling.

Section 1: Safety Data Summary
The following tables summarize the key quantitative and qualitative safety information for

trifluridine. This data is aggregated from multiple supplier Safety Data Sheets and toxicological

databases.

Hazard Identification and Classification
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2][3]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[1][2][3]

Acute Toxicity, Inhalation Category 4
H332: Harmful if inhaled[1][2]

[3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[4]

Serious Eye Damage/Eye

Irritation
Category 2A/2

H319: Causes serious eye

irritation[3][4][5]

Carcinogenicity Category 2
H351: Suspected of causing

cancer[1][2][3][5]

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects[5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[3][4]

Toxicological Data
Test Species Route Value

LD50 Mouse Oral 91 mg/kg[6]

LD50 Rat Oral > 4379 mg/kg[6]

LD50 Rat Subcutaneous 98 mg/kg[6]

LD50 Rat Intravenous 2946 mg/kg[6]

Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Trifluridine
https://cdn.caymanchem.com/cdn/msds/21366m.pdf
https://www.medkoo.com/uploads/product/TAS-102__Trifluridine_Tipiracil_HCl_/safety/SDS-TAS102.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluridine
https://cdn.caymanchem.com/cdn/msds/21366m.pdf
https://www.medkoo.com/uploads/product/TAS-102__Trifluridine_Tipiracil_HCl_/safety/SDS-TAS102.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluridine
https://cdn.caymanchem.com/cdn/msds/21366m.pdf
https://www.medkoo.com/uploads/product/TAS-102__Trifluridine_Tipiracil_HCl_/safety/SDS-TAS102.pdf
https://www.medkoo.com/uploads/product/TAS-102__Trifluridine_Tipiracil_HCl_/safety/SDS-TAS102.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00FFPP.pdf
https://www.medkoo.com/uploads/product/TAS-102__Trifluridine_Tipiracil_HCl_/safety/SDS-TAS102.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00FFPP.pdf
https://static.cymitquimica.com/products/41/pdf/sds-Y0002182.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluridine
https://cdn.caymanchem.com/cdn/msds/21366m.pdf
https://www.medkoo.com/uploads/product/TAS-102__Trifluridine_Tipiracil_HCl_/safety/SDS-TAS102.pdf
https://static.cymitquimica.com/products/41/pdf/sds-Y0002182.pdf
https://static.cymitquimica.com/products/41/pdf/sds-Y0002182.pdf
https://www.medkoo.com/uploads/product/TAS-102__Trifluridine_Tipiracil_HCl_/safety/SDS-TAS102.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00FFPP.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/VIROPTIC_%28trifluridine%29_Ophthalmic_12-apr-2018.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/VIROPTIC_%28trifluridine%29_Ophthalmic_12-apr-2018.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/VIROPTIC_%28trifluridine%29_Ophthalmic_12-apr-2018.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/VIROPTIC_%28trifluridine%29_Ophthalmic_12-apr-2018.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₀H₁₁F₃N₂O₅ (for unlabeled)

Molecular Weight 296.20 g/mol (for unlabeled)[1]

Appearance Solid[4]

Melting Point 170-172 °C[4]

Solubility
Likely mobile in the environment due to its water

solubility.[7]

Section 2: Handling Precautions and Protocols
Adherence to strict handling protocols is essential when working with Trifluridine-¹³C,¹⁵N₂ due

to its potential health hazards. The following protocols are derived from standard laboratory

practices for handling potent compounds and information from trifluridine SDS.

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is critical. The following table outlines the minimum

required PPE.
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Body Area Equipment Specification

Eyes Safety Glasses/Goggles

Must be worn at all times. Use

equipment tested and

approved under government

standards such as NIOSH

(US) or EN 166 (EU).[4]

Face Face Shield
Required when there is a

splash hazard.[4]

Hands Chemical-resistant gloves

Gloves must be inspected prior

to use. Use proper glove

removal technique to avoid

skin contact. Dispose of

contaminated gloves after use.

[4]

Body Laboratory Coat

A complete suit protecting

against chemicals should be

worn.[4]

Respiratory Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[7]

Engineering Controls
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Control Type Description

Ventilation

Work should be conducted in a well-ventilated

area.[4][8] Provide appropriate exhaust

ventilation at places where dust is formed.[4]

Fume Hood

Use in a chemical fume hood is recommended

for all procedures involving the handling of solid

trifluridine or preparation of solutions.[3]

Safety Stations
An eye-wash station and safety shower must be

readily accessible.[8]

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for handling Trifluridine-¹³C,¹⁵N₂ in a

research setting, from preparation to disposal.
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Safe Handling Workflow for Trifluridine-¹³C,¹⁵N₂
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First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Protocol

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[4]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[4]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[4]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[4]

Section 3: Mechanism of Action and Metabolic
Pathway
Trifluridine exerts its cytotoxic effects by interfering with DNA synthesis.[9] As a thymidine-

based nucleoside analog, it is incorporated into DNA, leading to DNA damage and inhibition of

cell proliferation.[10] The following diagram illustrates the intracellular activation and

mechanism of action of trifluridine.
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Mechanism of Action of Trifluridine

Trifluridine is first phosphorylated by thymidine kinase to its active monophosphate form.[11]

[12] Subsequent phosphorylation leads to the formation of trifluridine triphosphate, which is
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then incorporated into DNA in place of thymidine.[11][12] This incorporation disrupts DNA

function and synthesis, ultimately inhibiting cell proliferation.[11][12] Additionally, trifluridine

monophosphate can inhibit thymidylate synthase, an enzyme crucial for DNA synthesis.[11]

This guide provides a foundational understanding of the safety and handling requirements for

Trifluridine-¹³C,¹⁵N₂. Always consult the most recent Safety Data Sheet from your supplier and

adhere to all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12398143?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

